Cas no 2171233-22-8 (5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid)

• Product Name: 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid
• CAS No: 2171233-22-8
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 5959719
• PubChem ID: 165810613
• Update Time: 2025-06-11

5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid
• 2171233-22-8
• EN300-1481407
• 5-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pyridine-3-carboxylic acid

• Inchi： 1S/C27H27N3O5/c1-3-16(2)24(25(31)29-18-12-17(26(32)33)13-28-14-18)30-27(34)35-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-14,16,23-24H,3,15H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t16-,24-/m0/s1
• InChI Key： OWNYUULJUFNJOL-FYSMJZIKSA-N
• SMILES： O(C(N[C@H](C(NC1C=NC=C(C(=O)O)C=1)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Additional information on 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid

Recent Advances in the Study of 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid (CAS: 2171233-22-8)

The compound 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid (CAS: 2171233-22-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyridine-carboxylic acid moiety, is being explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The Fmoc group is particularly noteworthy for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of complex peptides.

Recent studies have focused on optimizing the synthesis and purification of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced chromatographic techniques, such as reverse-phase high-performance liquid chromatography (RP-HPLC), have been employed to achieve high purity levels, ensuring its suitability for sensitive biological assays. Furthermore, the stereochemistry of the compound, particularly the (2S,3S) configuration, has been a focal point, as it influences the compound's interaction with biological targets and its overall pharmacokinetic profile.

In the context of drug discovery, 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid has been investigated as a building block for the development of novel protease inhibitors and receptor modulators. Its unique structural features, including the pyridine ring and the carboxylic acid functionality, make it a versatile scaffold for designing molecules with enhanced binding affinity and selectivity. Computational modeling and molecular docking studies have provided insights into its potential interactions with enzymes and receptors, paving the way for rational drug design.

Another promising avenue of research involves the use of this compound in the development of peptide-based therapeutics. The Fmoc-protected amino acid derivative can be incorporated into peptide sequences to improve their stability and bioavailability. Recent preclinical studies have demonstrated its efficacy in enhancing the delivery of therapeutic peptides across biological barriers, such as the blood-brain barrier, which is a significant challenge in the treatment of neurological disorders. These findings highlight the compound's potential as a key component in next-generation peptide drugs.

Despite these advancements, challenges remain in scaling up the synthesis of 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid for industrial applications. Researchers are exploring greener and more cost-effective synthetic routes to address these issues. Additionally, further in vivo studies are needed to fully elucidate its pharmacokinetics and toxicological profile. Nonetheless, the compound's versatility and potential applications in drug development make it a valuable subject of ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid (CAS: 2171233-22-8) represents a promising candidate for various applications in peptide synthesis and drug discovery. Its unique structural attributes and functional groups offer numerous opportunities for innovation in therapeutic development. Continued research efforts are expected to uncover new insights into its mechanisms of action and expand its utility in addressing unmet medical needs.